![molecular formula C16H14BrFN2O2 B5007595 N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide](/img/structure/B5007595.png)
N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide, commonly known as BFE, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BFE belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which have been shown to have anabolic effects on muscle tissue while minimizing the androgenic effects on other tissues.
Mechanism of Action
BFE works by selectively binding to androgen receptors in muscle tissue, leading to increased protein synthesis and muscle growth. Unlike anabolic steroids, which bind to androgen receptors in other tissues, such as the prostate, BFE has been shown to have minimal androgenic effects on these tissues.
Biochemical and Physiological Effects:
BFE has been shown to increase muscle mass and strength in animal models, as well as increase bone mineral density. It has also been shown to have minimal androgenic effects on other tissues, such as the prostate.
Advantages and Limitations for Lab Experiments
One advantage of using BFE in lab experiments is its selective binding to androgen receptors in muscle tissue, which allows for the study of muscle growth and protein synthesis without affecting other tissues. However, one limitation is that BFE has not yet been tested in human clinical trials, and its long-term effects on human health are not yet known.
Future Directions
Future research on BFE could focus on its potential as a treatment for muscle wasting and other conditions associated with muscle loss, such as sarcopenia. Additionally, further studies could investigate the long-term effects of BFE on human health and its potential use as a performance-enhancing drug. Finally, research could focus on developing more selective N-(4-bromophenyl)-N'-[2-(2-fluorophenyl)ethyl]ethanediamide with fewer androgenic side effects.
Synthesis Methods
BFE can be synthesized using a variety of methods, including the reaction of 4-bromobenzonitrile with 2-fluoroethylamine and subsequent reduction of the resulting imine with sodium borohydride. Other methods include the reaction of 4-bromobenzoic acid with 2-fluoroethylamine and subsequent coupling with ethylenediamine.
Scientific Research Applications
BFE has been the subject of numerous scientific studies, primarily focused on its potential use as a treatment for muscle wasting and other conditions associated with muscle loss. In one study, BFE was shown to increase muscle mass and strength in rats without affecting prostate weight, a common side effect of anabolic steroids. Other studies have shown that BFE may have potential as a treatment for osteoporosis, as it has been shown to increase bone mineral density in rats.
properties
IUPAC Name |
N'-(4-bromophenyl)-N-[2-(2-fluorophenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFN2O2/c17-12-5-7-13(8-6-12)20-16(22)15(21)19-10-9-11-3-1-2-4-14(11)18/h1-8H,9-10H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARALLYUSORWHCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCNC(=O)C(=O)NC2=CC=C(C=C2)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.